methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1096761
InChI:
InChI=1S/C21H26F3N3O3S/c1-11-8-15(21(22,23)24)26-27(11)10-16(28)25-18-17(19(29)30-5)13-7-6-12(20(2,3)4)9-14(13)31-18/h8,12H,6-7,9-10H2,1-5H3,(H,25,28)
SMILES:
CC1=CC(=NN1CC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)OC)C(F)(F)F
Molecular Formula:
C21H26F3N3O3S
Molecular Weight:
457.5 g/mol
methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.:
Cat. No.: VC1096761
Molecular Formula: C21H26F3N3O3S
Molecular Weight: 457.5 g/mol
* For research use only. Not for human or veterinary use.
![methyl 6-tert-butyl-2-({[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H26F3N3O3S |
|---|---|
| Molecular Weight | 457.5 g/mol |
| IUPAC Name | methyl 6-tert-butyl-2-[[2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C21H26F3N3O3S/c1-11-8-15(21(22,23)24)26-27(11)10-16(28)25-18-17(19(29)30-5)13-7-6-12(20(2,3)4)9-14(13)31-18/h8,12H,6-7,9-10H2,1-5H3,(H,25,28) |
| Standard InChI Key | WADUUZFXMKVQDM-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NN1CC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)OC)C(F)(F)F |
| Canonical SMILES | CC1=CC(=NN1CC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)OC)C(F)(F)F |
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